Cas no 61468-84-6 (Propanedioic acid, nitro-)

• Product Name: Propanedioic acid, nitro-
• CAS No: 61468-84-6
• MF: C₃H₃NO₆
• MW: 149.059021234512
• CID: 478189
• PubChem ID: 19816496
• Update Time: 2025-04-19

Propanedioic acid, nitro- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, nitro-
• 2-nitropropanedioic acid
• AKOS006382759
• KJBJCAJCBCPBGV-UHFFFAOYSA-N
• nitromalonic acid
• Nitropropanedioic acid
• DTXSID30600259
• 61468-84-6
• SCHEMBL9328392

• Inchi： 1S/C3H3NO6/c5-2(6)1(3(7)8)4(9)10/h1H,(H,5,6)(H,7,8)
• InChI Key： KJBJCAJCBCPBGV-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 148.99599
• Monoisotopic Mass: 148.99603682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 117.74